Cas no 81066-91-3 (Propanedinitrile, 2-[methoxy(2-methylphenyl)methylene]-)

• Product Name: Propanedinitrile, 2-[methoxy(2-methylphenyl)methylene]-
• CAS No: 81066-91-3
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 867618
• Update Time: 2023-08-03

Propanedinitrile, 2-[methoxy(2-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2-[methoxy(2-methylphenyl)methylene]-

• Inchi： 1S/C12H10N2O/c1-9-5-3-4-6-11(9)12(15-2)10(7-13)8-14/h3-6H,1-2H3
• InChI Key： IMTRSZLHWNVHQO-UHFFFAOYSA-N
• SMILES： O(C)/C(=C(/C#N)\C#N)/C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Topological Polar Surface Area: 56.8